Cas no 318284-45-6 (5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime)

• Product Name: 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime
• CAS No: 318284-45-6
• MF: C₁₃H₉Cl₃F₃N₃O
• MW: 386.584270238876
• CID: 5025214
• Update Time: 2025-06-14

5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime
• (E)-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}[(2,6-dichlorophenyl)methoxy]amine
• MLS000543255
• HMS568N13
• SMR000169224
• 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime

• Inchi： 1S/C13H9Cl3F3N3O/c1-22-12(16)7(11(21-22)13(17,18)19)5-20-23-6-8-9(14)3-2-4-10(8)15/h2-5H,6H2,1H3/b20-5+
• InChI Key： MGXISVGXEQQNHU-DENHBWNVSA-N
• SMILES： ClC1=C(/C=N/OCC2C(=CC=CC=2Cl)Cl)C(C(F)(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• XLogP3: 4.9
• Topological Polar Surface Area: 39.4

Additional information on 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime

Comprehensive Overview of 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime (CAS No. 318284-45-6)

5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime (CAS No. 318284-45-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the pyrazole class, which is known for its diverse biological activities. The presence of functional groups such as trifluoromethyl and dichlorobenzyl enhances its reactivity and potential applications. Researchers are particularly interested in its unique structural features, which make it a promising candidate for further study in various industrial applications.

One of the key reasons for the growing interest in 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime is its potential role in modern agriculture. With the increasing demand for sustainable and efficient crop protection solutions, this compound is being explored for its pesticidal properties. The trifluoromethyl group, in particular, is known to improve the bioavailability and stability of agrochemicals, making them more effective in field conditions. Farmers and agronomists are keen to understand how this compound compares to traditional pesticides in terms of efficacy and environmental impact.

In the pharmaceutical sector, 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime is being investigated for its potential therapeutic applications. The pyrazole core is a common motif in drug discovery, often associated with anti-inflammatory, antimicrobial, and anticancer activities. Researchers are exploring whether the unique substitution pattern in this compound could lead to the development of novel drugs. This aligns with the current trend in the pharmaceutical industry to discover new molecular entities that can address unmet medical needs.

The synthesis of 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime involves multi-step organic reactions, highlighting the importance of advanced chemical methodologies. The oxime functional group, in particular, plays a critical role in the compound's reactivity and stability. Chemists are continually optimizing the synthetic routes to improve yield and purity, which are essential for large-scale production. This focus on process optimization reflects the broader industry trend toward green chemistry and sustainable manufacturing practices.

From an analytical perspective, characterizing 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime requires sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the accurate identification and quantification of the compound, which is crucial for quality control in both research and industrial settings. The demand for high-purity standards is driving innovations in analytical chemistry, particularly in the development of more sensitive and efficient detection methods.

Environmental and safety considerations are also paramount when working with 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime. Regulatory agencies worldwide are increasingly scrutinizing the ecological impact of chemical compounds, prompting researchers to conduct thorough risk assessments. This includes evaluating biodegradability, toxicity, and potential bioaccumulation. Such studies are essential for ensuring that the compound can be used responsibly without harming ecosystems or human health.

In conclusion, 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(2,6-dichlorobenzyl)oxime (CAS No. 318284-45-6) represents a fascinating area of research with broad implications for agriculture, pharmaceuticals, and chemical manufacturing. Its unique structural features and potential applications make it a compound of significant interest to scientists and industry professionals alike. As research progresses, it will be exciting to see how this molecule contributes to advancements in these fields.